Cas no 88741-25-7 (2-Pentenamide, 2-[1-(methylimino)ethyl]-4-oxo-N-phenyl-)

• Product Name: 2-Pentenamide, 2-[1-(methylimino)ethyl]-4-oxo-N-phenyl-
• CAS No: 88741-25-7
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 622606
• PubChem ID: 71319938
• Update Time: 2025-04-19

2-Pentenamide, 2-[1-(methylimino)ethyl]-4-oxo-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenamide, 2-[1-(methylimino)ethyl]-4-oxo-N-phenyl-
• 2-(C,N-dimethylcarbonimidoyl)-4-oxo-N-phenylpent-2-enamide
• DTXSID40749926
• 88741-25-7
• 2-[(1E)-N-Methylethanimidoyl]-4-oxo-N-phenylpent-2-enamide

• Inchi： 1S/C14H16N2O2/c1-10(17)9-13(11(2)15-3)14(18)16-12-7-5-4-6-8-12/h4-9H,1-3H3,(H,16,18)/b13-9?,15-11+
• InChI Key： XMAALXLZBVBNQJ-CZPCEQJISA-N
• SMILES： O=C(C(=CC(C)=O)/C(/C)=N/C)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 58.5Ų